[8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone

• Molecular Formula: C27H19N3O2
• Molecular Weight: 417.5 g/mol
• IUPAC Name: (13-amino-11-pyridin-4-yl-15-oxa-17-azatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,10,12(16),13-heptaen-14-yl)-phenylmethanone
• InChI: InChI=1S/C27H19N3O2/c28-23-22-21(17-12-14-29-15-13-17)20-11-10-16-6-4-5-9-19(16)24(20)30-27(22)32-26(23)25(31)18-7-2-1-3-8-18/h1-9,12-15H,10-11,28H2
• InChI Key: HDJQTQVYWCDVAG-UHFFFAOYSA-N
• SMILES: C1CC2=C(C3=CC=CC=C31)N=C4C(=C2C5=CC=NC=C5)C(=C(O4)C(=O)C6=CC=CC=C6)N
• Canonical SMILES: C1CC2=C(C3=C(N=C2C4=CC=CC=C41)OC(=C3N)C(=O)C5=CC=CC=C5)C6=CC=NC=C6

Description

[8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone, also known as BFQY, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways involved in disease progression. For example, [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in inflammation.
Biochemical and Physiological Effects:
[8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone has been shown to have various biochemical and physiological effects. In cancer cells, [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone has been shown to induce apoptosis, inhibit cell proliferation, and reduce cell migration and invasion. In inflammation, [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone has been shown to reduce the production of inflammatory cytokines and chemokines. In addition, [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone in lab experiments is its high potency and selectivity. [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone has been shown to have low toxicity and minimal side effects in animal models. However, one limitation of using [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone. One area of research is the development of novel synthetic analogs of [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone with improved pharmacological properties. Another area of research is the investigation of the potential use of [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone in combination with other drugs for enhanced therapeutic efficacy. Additionally, further studies are needed to elucidate the precise mechanism of action of [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone and its potential use in treating other diseases.

Synthesis Methods

The synthesis of [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone involves a multi-step process that requires the use of various reagents and catalysts. The first step involves the condensation of 4-pyridinecarboxaldehyde and 5,6-dihydrobenzo[h]furo[2,3-b]quinoline-8(7H)-amine in the presence of acetic acid. The resulting intermediate is then reacted with phenacyl bromide in the presence of potassium carbonate to yield [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone.

Scientific Research Applications

[8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral activities. [8-Amino-7-(4-pyridinyl)-5,6-dihydrobenzo[h]furo[2,3-b]quinolin-9-yl](phenyl)methanone has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.